Cas no 2227845-01-2 (methyl (2S)-2-(aminomethyl)butanoate hydrochloride)

• Product Name: methyl (2S)-2-(aminomethyl)butanoate hydrochloride
• CAS No: 2227845-01-2
• MF: C₆H₁₄ClNO₂
• MW: 167.633861064911
• CID: 6313788
• PubChem ID: 137964811
• Update Time: 2025-06-12

methyl (2S)-2-(aminomethyl)butanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl (2S)-2-(aminomethyl)butanoate hydrochloride
• EN300-2008942
• Methyl (2S)-2-(aminomethyl)butanoate;hydrochloride
• 2227845-01-2

• Inchi： 1S/C6H13NO2.ClH/c1-3-5(4-7)6(8)9-2;/h5H,3-4,7H2,1-2H3;1H/t5-;/m0./s1
• InChI Key： VSGXDWSIFCRKJY-JEDNCBNOSA-N
• SMILES： Cl.O(C)C([C@H](CN)CC)=O

Computed Properties

• Exact Mass: 167.0713064g/mol
• Monoisotopic Mass: 167.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 93.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl (2S)-2-(aminomethyl)butanoate hydrochloride

Methyl (2S)-2-(Aminomethyl)butanoate Hydrochloride: A Comprehensive Overview

Methyl (2S)-2-(aminomethyl)butanoate hydrochloride (CAS No. 2227845-01-2) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as methyl (S)-2-(aminomethyl)butanoate hydrochloride, is a derivative of butanoic acid and possesses a unique combination of structural features that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of methyl (2S)-2-(aminomethyl)butanoate hydrochloride consists of a butanoic acid moiety with an amino group attached to the second carbon atom, which is further modified by a methyl ester group. The presence of the chiral center at the second carbon atom imparts enantiomeric specificity to the molecule, which is crucial for its biological activity and pharmacological properties.

Recent studies have highlighted the potential of methyl (2S)-2-(aminomethyl)butanoate hydrochloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy as a potential lead compound for the development of drugs targeting neurological disorders. The compound's ability to cross the blood-brain barrier and its favorable pharmacokinetic profile make it an attractive candidate for further investigation.

In addition to its potential in neurological applications, methyl (2S)-2-(aminomethyl)butanoate hydrochloride has shown promise in the treatment of metabolic disorders. Studies have indicated that this compound can modulate key metabolic pathways, potentially offering new avenues for the management of conditions such as diabetes and obesity. The mechanism of action involves interactions with specific enzymes and receptors, which are critical for maintaining metabolic homeostasis.

The synthesis of methyl (2S)-2-(aminomethyl)butanoate hydrochloride has been optimized using modern synthetic methods, ensuring high yields and purity levels. Chiral resolution techniques, such as enzymatic resolution and crystallization methods, have been employed to obtain the desired enantiomer with high enantiomeric excess. These advancements in synthetic chemistry have facilitated large-scale production and commercial availability of the compound.

Clinical trials involving methyl (2S)-2-(aminomethyl)butanoate hydrochloride are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

The pharmacological properties of methyl (2S)-2-(aminomethyl)butanoate hydrochloride have been extensively characterized through in vitro and in vivo studies. Its ability to interact with specific protein targets, such as G protein-coupled receptors (GPCRs) and ion channels, has been well-documented. These interactions contribute to its therapeutic effects by modulating cellular signaling pathways and physiological processes.

In conclusion, methyl (2S)-2-(aminomethyl)butanoate hydrochloride (CAS No. 2227845-01-2) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, favorable pharmacokinetic profile, and potential therapeutic benefits make it an important molecule for further exploration and development. As research continues to uncover new insights into its mechanisms of action and clinical utility, this compound is poised to play a significant role in advancing medical treatments for various diseases.